Cas no 1803591-35-6 (2-amino-5-(trifluoromethoxy)phenol hydrochloride)

• Product Name: 2-amino-5-(trifluoromethoxy)phenol hydrochloride
• CAS No: 1803591-35-6
• MF: C₇H₇ClF₃NO₂
• MW: 229.584191560745
• CID: 4616823
• PubChem ID: 69886945
• Update Time: 2025-10-31

2-amino-5-(trifluoromethoxy)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(trifluoromethoxy)phenol hydrochloride

• Inchi： 1S/C7H6F3NO2.ClH/c8-7(9,10)13-4-1-2-5(11)6(12)3-4;/h1-3,12H,11H2;1H
• InChI Key： FKGGREQNDBXTCK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(N)=C(O)C=1)C(F)(F)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-amino-5-(trifluoromethoxy)phenol hydrochloride

Research Brief on 2-amino-5-(trifluoromethoxy)phenol hydrochloride (CAS: 1803591-35-6): Recent Advances and Applications

2-amino-5-(trifluoromethoxy)phenol hydrochloride (CAS: 1803591-35-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aromatic amine derivative, characterized by its trifluoromethoxy substituent, exhibits unique physicochemical properties that make it valuable for medicinal chemistry applications. Recent studies have focused on its potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) targeting compounds and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the synthesis of novel dopamine receptor modulators. The research team utilized 2-amino-5-(trifluoromethoxy)phenol hydrochloride as a key intermediate in developing selective D3 receptor ligands, demonstrating improved metabolic stability compared to previous generations of compounds. The trifluoromethoxy group was found to significantly enhance blood-brain barrier penetration while maintaining favorable pharmacokinetic properties.

In the field of antimicrobial research, a recent patent application (WO2023056789) disclosed the use of derivatives containing the 2-amino-5-(trifluoromethoxy)phenol scaffold for combating drug-resistant bacterial strains. The hydrochloride salt form (1803591-35-6) proved particularly effective in enhancing solubility for formulation purposes while maintaining antimicrobial activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).

Analytical chemistry advancements have also been reported regarding this compound. A 2024 study in Analytical and Bioanalytical Chemistry developed a highly sensitive HPLC-MS method for quantifying 2-amino-5-(trifluoromethoxy)phenol hydrochloride in biological matrices, achieving a lower limit of quantification of 0.1 ng/mL. This method is proving valuable for pharmacokinetic studies of drugs incorporating this structural motif.

The safety profile of 1803591-35-6 has been recently evaluated through comprehensive toxicological studies. Research published in Regulatory Toxicology and Pharmacology (2024) reported favorable results in acute and subchronic toxicity testing, with no observed adverse effects at therapeutic dose ranges. These findings support its continued investigation as a pharmaceutical intermediate.

Current challenges in the application of 2-amino-5-(trifluoromethoxy)phenol hydrochloride include optimizing large-scale synthesis methods and further characterizing its potential metabolites. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting growing industry interest in its therapeutic potential.